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Compound of Interest

Compound Name: (S)-HexylHIBO

Cat. No.: B1662300

(S)-HexylHIBO: A Technical Overview

IUPAC Name: (2S)-2-amino-3-(4-hexyl-3-0x0-1,2-o0xazol-5-yl)propanoic acid[1]
CAS Number: 334887-48-8[1][2]

This document provides a technical overview of (S)-HexylHIBO, a compound of interest for
researchers in drug development and neuroscience.

Chemical and Physical Properties

Property Value Reference
Molecular Formula C12H20N204 [1]
Molecular Weight 256.30 g/mol [1]

Melting Point 207-219 °C (decomposed)

Density 1.176+0.06 g/cm3

Biological Activity

(S)-HexylIHIBO, also known as (S)-Hexylhomoibotenic acid, is recognized as a group |
metabotropic glutamate receptor (mGIuR) antagonist. mGluRs are G-protein coupled receptors
that play a crucial role in modulating synaptic plasticity and neuronal excitability. As an
antagonist, (S)-HexylHIBO blocks the action of glutamate, the primary excitatory
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neurotransmitter in the central nervous system, at these specific receptors. This activity makes
it a valuable tool for studying the physiological and pathological roles of group | mGIuRs.

Experimental Protocols & Signaling Pathways

Detailed experimental protocols and specific signaling pathways involving (S)-HexylHIBO are
highly specific to the research context. However, a generalized workflow for investigating the
effects of (S)-HexylIHIBO on a neuronal cell line can be conceptualized.

General Experimental Workflow

The following diagram illustrates a typical workflow for assessing the impact of (S)-HexylHIBO
on a cellular signaling pathway.
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(S)-HexylHIBO Treatment
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Caption: A generalized workflow for studying the antagonistic effect of (S)-HexylIHIBO.
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Conceptual Signaling Pathway

The diagram below illustrates the antagonistic action of (S)-HexylIHIBO on a simplified group |
MGIuUR signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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